Cas no 81457-92-3 (Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-)
81457-92-3 structure
Product Name:Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-
CAS No:81457-92-3
MF:C11H12O4S
MW:240.275582313538
CID:703900
PubChem ID:12790935
Update Time:2025-04-19
Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-
- 4-(carboxymethyl)-6,7-dihydro-5H-1-benzothiophene-4-carboxylic acid
- DTXSID80509965
- 81457-92-3
- 4-(Carboxymethyl)-4,5,6,7-tetrahydro-1-benzothiophene-4-carboxylic acid
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- Inchi: 1S/C11H12O4S/c12-9(13)6-11(10(14)15)4-1-2-8-7(11)3-5-16-8/h3,5H,1-2,4,6H2,(H,12,13)(H,14,15)
- InChI Key: ZSNSYOVOANMMSY-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1CCCC2(C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 240.04563003g/mol
- Monoisotopic Mass: 240.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 103Ų
Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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